2-(4-(2-Hydroxyethyl)phenyl)isoindoline-1,3-dione

• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 2-[4-(2-hydroxyethyl)phenyl]isoindole-1,3-dione
• InChI: InChI=1S/C16H13NO3/c18-10-9-11-5-7-12(8-6-11)17-15(19)13-3-1-2-4-14(13)16(17)20/h1-8,18H,9-10H2
• InChI Key: DZKQUKNAOLKNJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)CCO

Description

2-(4-(2-Hydroxyethyl)phenyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask containing 4-aminophenethyl alcohol (1 g, 7.29 mmol), phthalic anhydride (1.13 g, 7.65 mmol) and acetic acid (6 mL) was heated at 100° C. for 1 h. The reaction mixture was poured into water (50 mL) and the solid was filtered off and washed with water. The crude was purified by flash column chromatography to afford the desired product as white solid (1.2 g, 62%). 1H NMR: 2.92 (t, 2H, J=6.6 Hz), 3.89 (t, 2H, J=6.6 Hz), 7.38 (s, 3H), 7.77-7.82 (m, 2H), 7.92-7.97 (m, 21-1).